![molecular formula C12H17NO B7517809 (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol](/img/structure/B7517809.png)
(1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol
Overview
Description
(1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol, also known as ETHQNM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETHQNM is a bicyclic compound that belongs to the class of tetrahydroquinolines, which have been found to exhibit various biological activities. In
Mechanism of Action
The exact mechanism of action of (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems. Studies have shown that (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol can increase the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters that play a crucial role in mood regulation, attention, and memory. Additionally, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects:
(1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to exhibit antibacterial and antifungal activities. In vivo studies have shown that (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol can enhance cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol in lab experiments is its ability to modulate various neurotransmitter systems, which makes it a useful tool for studying the neurobiology of various diseases. Additionally, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to exhibit a wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, one of the limitations of using (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol. One area of research is the development of more efficient synthesis methods for (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol, which could improve the yield and purity of the final product. Another area of research is the development of more potent analogs of (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol, which could exhibit enhanced biological activities. Additionally, future research could focus on the use of (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders.
Scientific Research Applications
(1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. In pharmacology, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. In neuroscience, (1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol has been found to enhance cognitive function and memory.
properties
IUPAC Name |
(1-ethyl-3,4-dihydro-2H-quinolin-3-yl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-2-13-8-10(9-14)7-11-5-3-4-6-12(11)13/h3-6,10,14H,2,7-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRJGGQNXFHOFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(CC2=CC=CC=C21)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethyl-1,2,3,4-tetrahydro-quinolin-3-yl)-methanol |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.